[4-(3-Chloropropyl)phenyl]boronic acid

• IUPAC Name: [4-(3-chloropropyl)phenyl]boronic acid
• InChI: InChI=1S/C9H12BClO2/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6,12-13H,1-2,7H2
• InChI Key: SXTNUZBNAMIYDL-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)CCCCl)(O)O
• Molecular Formula: C9H12BClO2
• Molecular Weight: 198.45 g/mol

Description

[4-(3-Chloropropyl)phenyl]boronic acid is an organoboron compound characterized by a phenyl ring substituted with a 3-chloropropyl chain (-CH₂CH₂CH₂Cl) at the para position and a boronic acid (-B(OH)₂) group. This structure positions it as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, where boronic acids are pivotal for forming carbon-carbon bonds in pharmaceutical and materials synthesis .

Comparison with Similar Compounds

Data Table: Comparative Analysis of Key Boronic Acids

Compound Name	Formula	Key Substituent	Reactivity Notes	Biological/Application Notes	Reference
[4-(3-Chloropropyl)phenyl]boronic acid	C₉H₁₂BClO₂	-CH₂CH₂CH₂Cl	Moderate Suzuki coupling reactivity	Potential for functionalization
3-Chloro-4-(cyclopropylcarbamoyl)benzeneboronic acid	C₁₀H₁₀BClNO₃	-C(=O)NC₃H₅	High hydrogen-bonding capability	Enzyme inhibition candidate
[4-[[(3-Chloropropyl)amino]carbonyl]phenyl]boronic acid	C₁₀H₁₃BClNO₃	-NH-CH₂CH₂CH₂Cl	Enhanced basicity	Urea/thiourea derivative synthesis
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	C₁₆H₁₇BO₄	-OCH₂CH₂OCH₃	High HDAC inhibition (1 µM)	Antifungal applications
4-(3-Pyridyl)phenylboronic acid hydrochloride	C₁₁H₁₁BClNO₂	-C₅H₄N (pyridyl)	Accelerated coupling with electron-rich partners	Pharmaceutical intermediates